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Compound of Interest

Compound Name: Nickel dichromate

Cat. No.: B099472 Get Quote

Technical Support Center: Nickel Dichromate
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling, storage, and emergency procedures for

nickel dichromate.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with nickel dichromate?

A1: Nickel dichromate is a highly hazardous substance with multiple health risks. It is

classified as a carcinogen, particularly by inhalation, and is suspected of causing genetic

defects and damage to the unborn child.[1] It is also a potent skin and respiratory sensitizer,

meaning it can cause allergic reactions upon exposure.[1][2][3] Furthermore, it is toxic to

aquatic life with long-lasting effects.[4]

Q2: What are the immediate first aid measures in case of exposure?

A2: Immediate and appropriate first aid is crucial.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids. Seek immediate medical attention.[5][6]

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and

water for at least 15 minutes. Seek medical attention if irritation or an allergic reaction
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develops.[5][6]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[2][5]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[2][5]

Q3: How should I properly store nickel dichromate in the laboratory?

A3: Nickel dichromate should be stored in a cool, dry, and well-ventilated area.[2][7][8] Keep

the container tightly closed and store it below eye level.[2][6] It is crucial to store it away from

incompatible materials such as strong acids, bases, reducing agents, organic materials, and

powdered metals.[2][4][6][9] The storage area should be clearly marked as a designated area

for highly toxic substances.[6]

Q4: What personal protective equipment (PPE) is mandatory when handling nickel
dichromate?

A4: The following PPE is required to minimize exposure:

Hand Protection: Nitrile gloves are recommended. Latex gloves are not suitable.[6][10]

Eye Protection: ANSI Z87.1-compliant safety goggles are necessary. A face shield should be

used if there is a splash hazard.[2][6][10]

Skin and Body Protection: A lab coat is required. For handling larger quantities, a chemical-

resistant apron is recommended.[6][10]

Respiratory Protection: All work with nickel dichromate that may produce dust should be

conducted in a certified chemical fume hood.[6][10]

Q5: How should I dispose of nickel dichromate waste?

A5: Nickel dichromate and any materials contaminated with it must be disposed of as

hazardous waste.[2][4] Follow all local, state, and federal regulations for hazardous waste

disposal. Do not dispose of it down the drain.[11] A potential treatment method involves the

reduction of hexavalent chromium (Cr6+) to the less toxic trivalent chromium (Cr3+) before
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disposal, but this should only be carried out by trained personnel following a validated standard

operating procedure.[12]

Troubleshooting Guide
Problem: I observe a color change in the stored nickel dichromate.

Solution: A color change may indicate contamination or decomposition. Do not use the

material. It should be disposed of as hazardous waste. Ensure that the storage container is

properly sealed and stored away from incompatible materials.

Problem: I have accidentally spilled a small amount of solid nickel dichromate on the lab

bench.

Solution:

Evacuate the immediate area and restrict access.

Wearing the appropriate PPE (nitrile gloves, safety goggles, lab coat, and if necessary,

respiratory protection), gently cover the spill with an inert absorbent material like sand or

vermiculite to avoid generating dust.[4]

Carefully scoop the material into a labeled, sealable container for hazardous waste disposal.

Decontaminate the spill area with soap and water.[6]

Dispose of all contaminated materials, including gloves, as hazardous waste.

Problem: The pH of my nickel dichromate solution is different than expected.

Solution: This could be due to contamination or decomposition. Verify the purity of your solvent

and ensure no incompatible substances have been introduced. If the issue persists, the nickel
dichromate may be impure. It is safest to dispose of the solution as hazardous waste and

prepare a fresh solution from a new container.

Quantitative Data
Physical and Chemical Properties of Nickel Dichromate
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Property Value

Molecular Formula Cr₂NiO₇[1][13]

Molecular Weight 274.68 g/mol [1]

Appearance Red-brown crystalline solid (typical)

Water Solubility Soluble

CAS Number 15586-38-6[13][14]

Note: Specific values for properties like melting and boiling points are not readily available as it

may decompose upon heating.

Experimental Protocols
Protocol: Use of Nickel Dichromate as an Oxidizing Agent for the Conversion of a Secondary

Alcohol to a Ketone

Objective: To safely and effectively use nickel dichromate as an oxidizing agent in an organic

synthesis reaction.

Materials:

Nickel dichromate

Secondary alcohol (e.g., cyclohexanol)

Appropriate solvent (e.g., acetone)

Round-bottom flask

Magnetic stirrer and stir bar

Condenser

Heating mantle

Separatory funnel
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Drying agent (e.g., anhydrous magnesium sulfate)

Rotary evaporator

Appropriate work-up and purification reagents

Procedure:

Preparation and Setup:

Conduct the entire experiment in a certified chemical fume hood.[6][10]

Ensure all necessary PPE is worn (nitrile gloves, safety goggles, face shield, lab coat).

Set up the reaction apparatus (round-bottom flask, condenser, magnetic stirrer) securely in

the fume hood.

Reaction:

In the round-bottom flask, dissolve the secondary alcohol in the chosen solvent.

Slowly and carefully add the nickel dichromate to the solution in small portions to control

the reaction rate and temperature.

Once the addition is complete, gently heat the mixture to the desired reaction temperature

and allow it to stir for the required time.

Work-up and Extraction:

After the reaction is complete, cool the mixture to room temperature.

Quench the reaction by carefully adding a reducing agent (e.g., sodium bisulfite solution)

to convert the remaining Cr(VI) to the less hazardous Cr(III).

Transfer the mixture to a separatory funnel and perform an aqueous extraction to separate

the organic product from the inorganic salts.

Wash the organic layer with brine.
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Drying and Solvent Removal:

Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate).

Filter the solution to remove the drying agent.

Remove the solvent using a rotary evaporator.

Purification and Waste Disposal:

Purify the resulting ketone using an appropriate method (e.g., distillation or column

chromatography).

Collect all aqueous waste and contaminated materials in a designated hazardous waste

container. The waste will contain chromium and nickel salts and must be disposed of

accordingly.[2]
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Caption: Workflow for the safe handling of nickel dichromate.
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Small Nickel Dichromate Spill Occurs

Evacuate and Restrict Area

Don Appropriate PPE
(Gloves, Goggles, etc.)
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Caption: Emergency procedure for a small nickel dichromate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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